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Compound of Interest

Compound Name: Methylenebisacrylamide

Cat. No.: B058190 Get Quote

Welcome to the Technical Support Center for Methylenebisacrylamide (MBA) solutions. This

resource is designed for researchers, scientists, and drug development professionals to

provide guidance on the preparation and troubleshooting of MBA solutions for various

laboratory applications, including polyacrylamide gel electrophoresis.

Frequently Asked Questions (FAQs)
Q1: What is Methylenebisacrylamide (MBA) and what is its primary use in the lab?

A1: N,N'-Methylenebisacrylamide (also known as MBA or bis-acrylamide) is a cross-linking

agent used in the preparation of polyacrylamide gels for the electrophoretic separation of

nucleic acids and proteins.[1] It forms cross-links between acrylamide chains, creating a porous

matrix that allows for the separation of molecules based on their size.[2]

Q2: What are the main safety hazards associated with Methylenebisacrylamide?

A2: Methylenebisacrylamide is a hazardous substance and should be handled with care. It is

harmful if swallowed, inhaled, or absorbed through the skin.[3][4] It is known to cause irritation

to the skin, eyes, and respiratory tract and can affect the central and peripheral nervous

systems.[3][4] Always wear appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat, and work in a well-ventilated area or under a fume hood.[5]

Q3: How should I store Methylenebisacrylamide powder and solutions?
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A3: Methylenebisacrylamide powder is sensitive to light and air and should be stored in a

tightly sealed container in a cool, dry place, typically between 2-8°C.[6] Stock solutions are also

best stored at 2-8°C in the dark and are generally stable for up to a year under these

conditions.[7]

Q4: What is the solubility of Methylenebisacrylamide in water?

A4: Methylenebisacrylamide has a relatively low solubility in water. Its solubility increases

with temperature. For instance, at 20°C, its solubility is approximately 20 g/L. For more detailed

information, refer to the solubility table in the "Data Presentation" section.

Q5: Can I increase the solubility of Methylenebisacrylamide in my solution?

A5: Yes, there are methods to increase the solubility of MBA. Heating the solution can

significantly increase solubility.[7][8] Additionally, the use of certain organic solvents or the

addition of a small amount of a caustic solution like sodium hydroxide to a heated slurry has

been shown to improve solubility, though this may not be suitable for all applications.[8]

Troubleshooting Guide
Issue 1: My Methylenebisacrylamide solution is cloudy or has visible precipitate.

Possible Cause 1: Exceeded Solubility Limit. You may have tried to dissolve too much MBA

in the available solvent at room temperature.

Solution: Gently warm the solution while stirring to increase the solubility of the MBA. A

temperature of around 37°C is often sufficient.[7] Be cautious not to overheat, as this can

promote auto-polymerization.[3]

Possible Cause 2: Low Temperature. The temperature of your solvent or laboratory

environment may be too low, reducing the solubility of MBA.

Solution: Ensure your solvent is at room temperature or slightly warmed before attempting

to dissolve the MBA powder.

Possible Cause 3: Impure Water. Using water with ionic impurities can affect the solubility

and performance of the resulting solution.
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Solution: Always use high-purity, deionized, or distilled water for preparing your solutions.

Issue 2: The prepared polyacrylamide gel is opaque and brittle.

Possible Cause: Incorrect Cross-linker Concentration. An excessively high ratio of

Methylenebisacrylamide to acrylamide can result in opaque, brittle, and hydrophobic gels.

Solution: Carefully recalculate the required amounts of acrylamide and bis-acrylamide for

your desired gel percentage (%T and %C). The total monomer concentration (%T) and the

percentage of cross-linker (%C) are critical for gel properties.[9][10] Refer to the

"Experimental Protocols" section for guidance on these calculations. Using a pre-made,

stabilized acrylamide/bis-acrylamide solution can also help avoid calculation errors.

Issue 3: The polymerization of the polyacrylamide gel is too fast or too slow.

Possible Cause: Incorrect Temperature or Catalyst Concentration. The polymerization rate is

influenced by temperature and the concentration of catalysts like ammonium persulfate

(APS) and TEMED.[2] Higher temperatures and higher catalyst concentrations will

accelerate polymerization.

Solution: Ensure your gel solution is at room temperature before adding the catalysts. You

can adjust the amount of APS and TEMED to control the polymerization time. For

reproducible results, keep these parameters consistent between experiments.[2]

Data Presentation
Table 1: Solubility of Methylenebisacrylamide in Water at Various Temperatures

Temperature (°C) Solubility (g / 100 mL)

10 2

25 3

50 6.5

70 13
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Data sourced from a manufacturer's brochure as cited in US Patent 5,354,903.[8]

Experimental Protocols
Standard Protocol for Preparing a 30% Acrylamide/Bis-
acrylamide (19:1) Stock Solution
This protocol provides a standard method for preparing a 30% (w/v) stock solution with a 19:1

ratio of acrylamide to Methylenebisacrylamide, commonly used for preparing polyacrylamide

gels.

Materials:

Acrylamide powder

N,N'-Methylenebisacrylamide (MBA) powder

High-purity, deionized water

Stir plate and magnetic stir bar

Graduated cylinder and beaker

0.45 µm filter for sterilization

Amber storage bottle

Procedure:

Safety First: Don appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat. Perform all weighing and solution preparation in a well-ventilated

area or under a chemical fume hood.

Weighing Components: In a beaker, weigh out 28.5 g of acrylamide and 1.5 g of N,N'-

Methylenebisacrylamide.

Dissolving: Add a magnetic stir bar to the beaker and place it on a stir plate. Add

approximately 60 mL of deionized water.
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Gentle Heating (if necessary): If the components do not dissolve readily at room

temperature, gently warm the solution to approximately 37°C while stirring.[7] Avoid

overheating.

Adjusting Volume: Once the solids are completely dissolved, transfer the solution to a 100

mL graduated cylinder. Add deionized water to bring the final volume to 100 mL.

pH Check: Check the pH of the solution. It should be 7.0 or less.[7] Do not adjust with strong

acids or bases as this can promote hydrolysis.

Sterilization and Storage: Filter the solution through a 0.45 µm filter to sterilize it and remove

any particulate matter. Store the solution in a labeled, light-protected (amber) bottle at 2-8°C.

Calculating Gel Composition (%T and %C)
The properties of a polyacrylamide gel are determined by two parameters:

%T (Total Monomer Concentration): The total percentage (w/v) of acrylamide and bis-

acrylamide in the gel. Higher %T results in smaller pore sizes.[9]

%C (Cross-linker Concentration): The percentage of the cross-linker (bis-acrylamide) relative

to the total monomer concentration.[9]

The formulas for calculating the required volumes of stock solutions are as follows:

V_acrylamide = (T * (100 - C) * V_total) / (C_acrylamide * 100)

V_bis = (T * C * V_total) / (C_bis * 100)

Where:

V_acrylamide = Volume of acrylamide stock solution

V_bis = Volume of bis-acrylamide stock solution

T = Desired total monomer concentration (%)

C = Desired cross-linker concentration (%)
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V_total = Total volume of the gel

C_acrylamide = Concentration of the acrylamide stock solution (%)

C_bis = Concentration of the bis-acrylamide stock solution (%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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